Cas no 61475-31-8 ((s)-(+)-hexahydromandelic acid)

• Product Name: (s)-(+)-hexahydromandelic acid
• CAS No: 61475-31-8
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 954564
• PubChem ID: 24858169
• Update Time: 2025-09-27

(s)-(+)-hexahydromandelic acid Chemical and Physical Properties

Names and Identifiers

• (s)-(+)-hexahydromandelic acid
• S-(+)-Hexahydromandelic Acid
• (S)-(-)-hexahydromandelic acid
• (S)-(+)-fluoxetine hydrochloride
• (S)-(+)-hexahydro-mandelic acid
• (S)-2-cyclohexyl-2-hydroxyacetic acid
• (S)-3[4(TRIFLUOROMETHYL)PHENOXY]-N-METHYL-3-PHENYLPROPAN-1-AMINE HYDROCHLORIDE
• (S)-Fluoxetine hydrochloride
• (S)-hexahydromandelic aci
• (S)-N-Methyl-3-(4-trifluoroMethylphenoxy)-3-phenylpropylaMine Hydrochloride
• [S]-(+)-Fluoxetine hydrochloride
• S-hexahydromandelic acid
• (S)-(+)-Hexahydromandelic acid, 98%
• F72211
• 61931-67-7
• (2S)-2-cyclohexyl-2-hydroxyacetic acid
• CS-0204716
• (S)-hexahydromandelic acid
• (S)(+)-Hexahydromandelic Acid
• MFCD00057821
• (S)-a-Hydroxycyclohexaneacetic acid
• EN300-6768474
• AKOS015894010
• (2s)-cyclohexyl(hydroxy)acetic acid
• (S)-CYCLOHEXYL(HYDROXY)ACETIC ACID
• A833250
• DTXSID30356128
• SCHEMBL360610
• (S)-(+)-Cyclohexylhydroxyacetic acid
• 61475-31-8

• MDL： MFCD00057821
• Inchi： 1S/C8H14O3/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7,9H,1-5H2,(H,10,11)/t7-/m0/s1
• InChI Key： RRDPWAPIJGSANI-ZETCQYMHSA-N
• SMILES： O[C@H](C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.178
• Melting Point: 127-130 °C (lit.)
• Boiling Point: 319.3°C at 760 mmHg
• Flash Point: 161.1°C
• Refractive Index: 1.508
• PSA: 57.53000
• LogP: 1.01220
• Solubility: Not available
• Optical Activity: [α]18/D +23°, c = 1 in acetic acid

(s)-(+)-hexahydromandelic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives